2-((4-Hydroxybenzyl)amino)phenol
Overview
Description
2-((4-Hydroxybenzyl)amino)phenol is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant, Lipoxygenase Inhibitor, and Antibacterial Activities : Schiff bases derived from the reaction of 2-aminophenol with hydroxyl-benzaldehydes, including 2-[(4-hydroxybenzylidene)amino]phenol, have shown potent antioxidant, significant lipoxygenase inhibition, and excellent antibacterial activities against various bacteria (Aslam et al., 2016).
Binding Site Identification in Enzymes : The compound has been utilized in photoaffinity labeling to identify the phenol binding site of UDP-glucuronosyltransferases (UGTs), which are important in drug metabolism (Xiong et al., 2006).
Supramolecular Structure in Metal Complexes : In a study on Co(III) and Cu(II) complexes, 2-((4-Hydroxybenzyl)amino)phenol was involved in forming mononuclear complexes with diverse supramolecular structures (Xie et al., 2005).
Role in Group 13 Metal Ions : The compound, as part of hexadentate N3O3 amine phenol ligands, has been studied for its interaction with Group 13 metal ions (Liu et al., 1993).
Biological Evaluation and DNA Interaction Studies : Derivatives of 4-aminophenol, including 4-((4-(dimethylamino)benzylidene)amino)phenol, have been synthesized and evaluated for antimicrobial and antidiabetic activities. They also showed potential as anticancer agents based on DNA interaction studies (Rafique et al., 2022).
Catalytic Activity in Enzymes : The compound has been studied in the context of 4-Hydroxybenzoyl-CoA reductase, a key enzyme in the metabolism of phenolic compounds, where it plays a role in the catalytic cycle of dehydroxylation of phenolic compounds (Boll et al., 2001).
Synthesis of Amine Derivatives for Corrosion Inhibition : The compound has been synthesized as an amine derivative and studied for its efficacy in corrosion inhibition on mild steel in acidic medium (Boughoues et al., 2020).
properties
IUPAC Name |
2-[(4-hydroxyphenyl)methylamino]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c15-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)16/h1-8,14-16H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUXRKYKPFBCCMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NCC2=CC=C(C=C2)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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